![molecular formula C9H8Cl2O3 B3023080 Methyl 3,5-dichloro-2-methoxybenzoate CAS No. 64122-23-2](/img/structure/B3023080.png)
Methyl 3,5-dichloro-2-methoxybenzoate
Overview
Description
“Methyl 3,5-dichloro-2-methoxybenzoate” is a chemical compound with the CAS Number: 64122-23-2 . It has a molecular weight of 235.07 and its IUPAC name is this compound . The compound is solid in its physical form .
Molecular Structure Analysis
The molecular formula of “this compound” is C9H8Cl2O3 . Its InChI Code is 1S/C9H8Cl2O3/c1-13-8-6 (9 (12)14-2)3-5 (10)4-7 (8)11/h3-4H,1-2H3 .Physical And Chemical Properties Analysis
“this compound” is a solid compound . It has a molecular weight of 235.07 . The compound should be stored in a sealed and dry environment at a temperature between 2-8°C .Scientific Research Applications
Reactivity and Potential Applications in Agriculture
Methyl 3,5-dichloro-2-methoxybenzoate has been studied for its reactivity with sulfur-centered nucleophiles. A study by Uranga et al. (2012) found that reactions of similar compounds, such as methyl 2,5-dichlorobenzoate or methyl 3,6-dichloro-2-methoxybenzoate, with sulfur-centered nucleophiles through an SRN1 mechanism in liquid ammonia resulted in mono- and disubstitution products. These products show potential as less toxic herbicides for environmental applications. Theoretical studies supported these findings, providing insights into the reactivity observed by considering the geometries and spin densities of radical anions and the potential energy surfaces for the dissociation of the formed radical anions (Uranga, Montañez, & Santiago, 2012).
Role in Synthesis and Potential Industrial Applications
Another application of this compound is in the synthesis of other chemical compounds. Deshmukh and Yadav (2017) explored the synthesis of dicamba ester, a key intermediate in the formation of dicamba, a widely used herbicide. Their study utilized methyl 2-methoxy-3,6-dichloro benzoate (a similar compound) in the esterification and etherification process of 3,6-dichloro-2-hydroxybenzoic acid to achieve dicamba ester. They used dimethyl carbonate as a methylating agent and magnesium oxide as a catalyst. This process was highlighted for its simplicity and green approach, using non-toxic alkylating reagents and active, selective, and reusable catalysts (Deshmukh & Yadav, 2017).
Photostabilization and Environmental Interaction
The compound also plays a role in the generation and quenching of singlet molecular oxygen, a crucial aspect in photostabilization. Soltermann et al. (1995) studied the efficiency of methyl 2-methoxybenzoate, a related compound, in generating and quenching singlet molecular oxygen. They discovered that it produces singlet molecular oxygen with a significant quantum yield in specific solvent conditions. Such findings are important in the context of environmental interactions and the degradation of photoprotected materials (Soltermann, Peña, Nonell, Amat-Guerri, & García, 1995).
Safety and Hazards
Properties
IUPAC Name |
methyl 3,5-dichloro-2-methoxybenzoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8Cl2O3/c1-13-8-6(9(12)14-2)3-5(10)4-7(8)11/h3-4H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WYTVRNKHBROSCB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1Cl)Cl)C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8Cl2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60564936 | |
Record name | Methyl 3,5-dichloro-2-methoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60564936 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
64122-23-2 | |
Record name | Methyl 3,5-dichloro-2-methoxybenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60564936 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.